desacetyl-1-isotenulin
desacetyl-1-isotenulin
Brand Name:
Vulcanchem
CAS No.:
10257-13-3
VCID:
VC0085042
InChI:
InChI=1S/C15H20O4/c1-7-6-10-12(8(2)14(18)19-10)13(17)15(3)9(7)4-5-11(15)16/h4-5,7-10,12-13,17H,6H2,1-3H3/t7-,8-,9-,10+,12-,13-,15+/m1/s1
SMILES:
CC1CC2C(C(C(=O)O2)C)C(C3(C1C=CC3=O)C)O
Molecular Formula:
C15H20O4
Molecular Weight:
264.32 g/mol
desacetyl-1-isotenulin
CAS No.: 10257-13-3
Main Products
VCID: VC0085042
Molecular Formula: C15H20O4
Molecular Weight: 264.32 g/mol
| CAS No. | 10257-13-3 |
|---|---|
| Product Name | desacetyl-1-isotenulin |
| Molecular Formula | C15H20O4 |
| Molecular Weight | 264.32 g/mol |
| IUPAC Name | (1R,3aS,5R,5aS,8aR,9R,9aS)-9-hydroxy-1,5,8a-trimethyl-3a,4,5,5a,9,9a-hexahydro-1H-azuleno[6,7-b]furan-2,8-dione |
| Standard InChI | InChI=1S/C15H20O4/c1-7-6-10-12(8(2)14(18)19-10)13(17)15(3)9(7)4-5-11(15)16/h4-5,7-10,12-13,17H,6H2,1-3H3/t7-,8-,9-,10+,12-,13-,15+/m1/s1 |
| Standard InChIKey | ICKWITMQEROMDG-QNYKULNCSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]([C@H](C(=O)O2)C)[C@H]([C@]3([C@@H]1C=CC3=O)C)O |
| SMILES | CC1CC2C(C(C(=O)O2)C)C(C3(C1C=CC3=O)C)O |
| Canonical SMILES | CC1CC2C(C(C(=O)O2)C)C(C3(C1C=CC3=O)C)O |
| Synonyms | desacetyl-1-epiisotenulin desacetyl-1-isotenulin |
| PubChem Compound | 160926 |
| Last Modified | Nov 11 2021 |
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